Cas no 112431-66-0 (3,4-dimethoxy-2-[2-(3-methoxyphenyl)ethyl]benzoic acid)

3,4-dimethoxy-2-[2-(3-methoxyphenyl)ethyl]benzoic acid structure

112431-66-0 structure

Product name:3,4-dimethoxy-2-[2-(3-methoxyphenyl)ethyl]benzoic acid

CAS No:112431-66-0

MF:C₁₈H₂₀O₅

MW:316.348

CID:2608761

PubChem ID:23043977

Chemical and Physical Properties
Related Products

3,4-dimethoxy-2-[2-(3-methoxyphenyl)ethyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3,4-dimethoxy-2-[2-(3-methoxyphenyl)ethyl]benzoic acid
- SCHEMBL7288018
- 112431-66-0
- DTXSID00630008
- 3,4-Dimethoxy-2-[2-(3-methoxyphenyl)ethyl]benzoic acid
- Inchi： InChI=1S/C18H20O5/c1-21-13-6-4-5-12(11-13)7-8-14-15(18(19)20)9-10-16(22-2)17(14)23-3/h4-6,9-11H,7-8H2,1-3H3,(H,19,20)
- InChI Key： KWGKVUSKZHDUNW-UHFFFAOYSA-N

Computed Properties

Exact Mass: 316.13107373Da
Monoisotopic Mass: 316.13107373Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 65Å²

3,4-dimethoxy-2-[2-(3-methoxyphenyl)ethyl]benzoic acid Related Literature

1. A biocatalytic redox isomerisation†‡

Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
2. A Brønsted acid catalysed enantioselective Biginelli reaction†

Margherita Barbero,Silvano Cadamuro,Stefano Dughera Green Chem., 2017,19, 1529-1535
3. A capacitive DNA sensor for sensitive detection of Escherichia coli O157:H7 in potable water based on the z3276 genetic marker: fabrication and analytical performance†

Rehan Deshmukh,Arun Kumar Prusty,Utpal Roy,Sunil Bhand Analyst, 2020,145, 2267-2278
4. A carbohydrate-based hydrogel containing vesicles as responsive non-covalent cross-linkers†

Sabine Himmelein,Vanessa Lewe,Marc C. A. Stuart,Bart Jan Ravoo Chem. Sci., 2014,5, 1054-1058
5. A comprehensive review of the health perspectives of resveratrol

Abdur Rauf,Muhammad Imran,Bashir Ahmad,Dennis G. Peters,Mohammad S. Mubarak Food Funct., 2017,8, 4284-4305
6. 3D printing of milk-based product

RSC Adv., 2020,10, 29821-29828
7. A carbonaceous two-dimensional lattice with FeN4 units†

Jun Maruyama,Taiji Amano,Satoshi Inoue,Yasuji Muramatsu,Noriko Yoshizawa,Eric M. Gullikson Chem. Commun., 2018,54, 8995-8998
8. 5-Benzylidene-4-oxazolidinones potently inhibit biofilm formation in Methicillin-resistant Staphylococcus aureus†

Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
9. A 3D conductive network of porous carbon nanoparticles interconnected with carbon nanotubes as the sulfur host for long cycle life lithium–sulfur batteries†

Shiqiang Luo,Weiwei Sun,Jianhuang Ke,Yiqi Wang,Shuangke Liu,Xiaobin Hong,Yujie Li,Yufang Chen,Wei Xie,Chunman Zheng Nanoscale, 2018,10, 22601-22611
10. 3D phase diagrams and the thermal stability of two-component Janus nanoparticles: effects of size, average composition and temperature

Andriy Taranovskyy,János J. Tomán,Zoltán Erdélyi Phys. Chem. Chem. Phys., 2021,23, 6116-6127

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